Cas no 3317-61-1 (DMPO)

DMPO structure
DMPO structure
Product Name:DMPO
CAS No:3317-61-1
MF:C6H11NO
MW:113.157641649246
MDL:MFCD00005279
CID:44033
PubChem ID:24278029
Update Time:2025-04-18

DMPO Chemical and Physical Properties

Names and Identifiers

    • 5,5-Dimethyl-1-pyrroline N-oxide
    • DMPO
    • 2,2-DIMETHYL-3,4-DIHYDRO-2H-PYRROLE 1-OXIDE
    • 3,4-DIHYDRO-2,2-DIMETHYL-2H-PYRROLE 1-OXIDE
    • 5,5-dimethyl-1-pyrroline-1-oxide
    • spintrappingreagent
    • 5,5-Dimethyl-1-Pyrrolidine-N-oxide
    • 2,2-dimethyl-1-oxido-3,4-dihydropyrrol-1-ium
    • 5,5-Dimethyl-1-pyrroline-N-oxide
    • 2,2-dimethyl-3,4-dihydro-2H-pyrrole N-oxide
    • 2,2-dimethyl-3,4-dihydro-2H-pyrrole-1-oxide
    • 3,4-dihydro-5,5-dimethyl-5H-pyrrole N-oxide
    • 4-(DiMethylaMino)cinnaMaldehyde
    • 5,5-dimethyl-3,4-dihydro-5H-pyrrole N-oxide
    • 5,5-Dimethyl-4,5-dihydro-3H-pyrrole N-oxide
    • 5,5-Dimethylpyrroline-N-oxide
    • Lopac-D-5766
    • HY-107690
    • EU-0100350
    • Tox21_500350
    • AM20090502
    • NCGC00093786-02
    • SR-01000075491-1
    • NCGC00015351-03
    • NCGC00093786-01
    • DTXSID30186826
    • AKOS005257654
    • CCG-204445
    • NCGC00015351-02
    • 5,5-dimethyl-1-pyrroline nitrone
    • D2362
    • MLS002153283
    • A821646
    • J-019063
    • D 5766
    • 5,5-Dimethyl-1-pyrroline N-oxide, >=97%
    • 5,5-Dimethyl-1-pyrroline N-oxide, for ESR-spectroscopy
    • NCGC00261035-01
    • HMS3261E21
    • SDCCGSBI-0050338.P002
    • SR-01000075491
    • VCUVETGKTILCLC-UHFFFAOYSA-N
    • 7170JZ1QF3
    • A 2008L
    • NCGC00015351-04
    • 3317-61-1
    • AS-15638
    • SCHEMBL130517
    • Q27265933
    • SMR000326756
    • NS00050186
    • NCGC00015351-06
    • CHEBI:149489
    • SY033062
    • 5,5-Dimethylpyrroline-Noxide
    • NCGC00015351-01
    • 5,5-Dimethyl-1-pyrroline N-oxide, 97%
    • Lopac0_000350
    • FT-0653618
    • LP00350
    • CS-0029209
    • MFCD00005279
    • 2H-Pyrrole, 3,4-dihydro-2,2-dimethyl-, 1-oxide
    • DMPO [MI]
    • CHEMBL79824
    • BBL102694
    • STL556499
    • 5,5-DIMETHYL-1-PYRROLINEN-OXIDE
    • DA-72844
    • 2HPyrrole, 3,4dihydro2,2dimethyl, 1oxide
    • 5,5DimethylpyrrolineNoxide
    • 2,2-Dimethyl-3,4-dihydro-2H-pyrrole N-Oxide; 5,5-Dimethyl-1-pyrroline 1-Oxide; 5,5-Dimethyl-4,5-dihydro-3H-pyrrole N-Oxide; 5,5-Dimethyl-?1-pyrroline 1-Oxide; 5,5-Dimethyl-?1-pyrroline N-Oxide; DMPO
    • DMPO-5,5
    • 3,4Dihydro2,2dimethyl2Hpyrrole 1oxide
    • 5,5Dimethyl1pyrroline Noxide
    • 5,5-DMPO
    • FD64708
    • 222-011-1
    • MDL： MFCD00005279
    • Inchi： 1S/C6H11NO/c1-6(2)4-3-5-7(6)8/h5H,3-4H2,1-2H3
    • InChI Key： VCUVETGKTILCLC-UHFFFAOYSA-N
    • SMILES： [O-][N+]1=CCCC1(C)C
    • BRN： 107603

Computed Properties

  • Exact Mass: 113.08400
  • Monoisotopic Mass: 113.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.3
  • Topological Polar Surface Area: 28.8A^2

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.015 g/mL at 25 °C(lit.)
  • Melting Point: 25-29 °C (lit.)
  • Boiling Point: 75 °C/0.4 mmHg(lit.)
  • Flash Point: Fahrenheit: 203 ° f
    Celsius: 95 ° c
  • Refractive Index: n20/D 1.496(lit.)
  • Stability/Shelf Life: Stable, but light sensitive, hygroscopic and heat sensitive. Store in the dark, under an inert gas, and keep cold. Incompatible with strong oxidizing agents, moisture.
  • PSA: 28.75000
  • LogP: 1.09870
  • Solubility: Uncertain
  • Merck: 3393
  • Sensitiveness: Sensitive to light and easy to absorb moisture

DMPO Security Information

DMPO Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

DMPO Pricemore >>

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DMPO Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:3317-61-1)5,5-DIMETHYL-1-PYRROLINE N-OXIDE
Order Number:sfd7540
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:3317-61-1)5,5-二甲基-1-吡咯啉-N-氧化物
Order Number:LE1711343;LE17395
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:35
Price ($):discuss personally
Email:18501500038@163.com

DMPO Related Literature

Related Categories

3317-61-1 (DMPO) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:3317-61-1)5,5-DIMETHYL-1-PYRROLINE N-OXIDE
sfd7540
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:3317-61-1)5,5-二甲基-1-吡咯啉-N-氧化物
LE1711343;LE17395
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email